Cas no 2168780-72-9 (tert-butyl N-4-(fluorosulfonyl)butan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-4-(fluorosulfonyl)butan-2-yl-N-methylcarbamate
• CAS No: 2168780-72-9
• MF: C₁₀H₂₀FNO₄S
• MW: 269.333505630493
• CID: 6029120
• PubChem ID: 165532811
• Update Time: 2025-10-28

tert-butyl N-4-(fluorosulfonyl)butan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(fluorosulfonyl)butan-2-yl-N-methylcarbamate
• 2168780-72-9
• tert-butyl N-[4-(fluorosulfonyl)butan-2-yl]-N-methylcarbamate
• EN300-1577374

• Inchi： 1S/C10H20FNO4S/c1-8(6-7-17(11,14)15)12(5)9(13)16-10(2,3)4/h8H,6-7H2,1-5H3
• InChI Key： CFVYFSLITHABSA-UHFFFAOYSA-N
• SMILES： S(CCC(C)N(C)C(=O)OC(C)(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 269.10970745g/mol
• Monoisotopic Mass: 269.10970745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 72.1Ų

Additional information on tert-butyl N-4-(fluorosulfonyl)butan-2-yl-N-methylcarbamate

tert-butyl N-4-(fluorosulfonyl)butan-2-yl-N-methylcarbamate: A Comprehensive Overview

The compound tert-butyl N-4-(fluorosulfonyl)butan-2-yl-N-methylcarbamate, identified by the CAS number 2168780-72-9, is a significant molecule in the field of organic chemistry. This compound is notable for its unique structure, which combines a tert-butyl group with a fluorosulfonyl-substituted butanamide moiety. Its chemical formula is C13H19FNO5S, and it exhibits a molecular weight of 319.33 g/mol. The compound's structure is characterized by a central carbamate group, which is flanked by a tert-butyl group and a fluorosulfonyl-substituted butanamide group.

Recent studies have highlighted the importance of tert-butyl N-4-(fluorosulfonyl)butan-2-yl-N-methylcarbamate in various applications, particularly in the synthesis of advanced materials and pharmaceuticals. The fluorosulfonyl group imparts unique electronic properties to the molecule, making it highly reactive in certain chemical transformations. This reactivity has been leveraged in the development of novel synthetic pathways for complex organic molecules.

The synthesis of tert-butyl N-4-(fluorosulfonyl)butan-2-yl-N-methylcarbamate involves a multi-step process that typically begins with the preparation of the corresponding amine intermediate. The introduction of the fluorosulfonyl group is achieved through a nucleophilic substitution reaction, followed by carbamate formation using tert-butyl chloride as the electrophilic agent. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

In terms of applications, tert-butyl N-4-(fluorosulfonyl)butan-2-yl-N-methylcarbamate has found utility in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to act as a protecting group for hydroxamic acids has been particularly valuable in the development of enzyme inhibitors and other bioactive compounds. Additionally, this compound has been explored as a potential precursor for advanced materials, such as high-performance polymers and coatings.

Recent research has also focused on the environmental impact and degradation pathways of tert-butyl N-4-(fluorosulfonyl)butan-2-yl-N-methylcarbamate. Studies have shown that under certain conditions, the compound undergoes hydrolysis to release non-toxic byproducts, making it an environmentally friendly option for certain industrial applications. These findings have encouraged its adoption in green chemistry initiatives.

In conclusion, tert-butyl N-4-(fluorosulfonyl)butan-2-yl-N-methylcarbamate is a versatile compound with a wide range of applications in organic synthesis and materials science. Its unique structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new uses and improvements in its synthesis, this compound is poised to play an even greater role in advancing modern chemistry.